Cas no 821799-42-2 (Benzene, [(3E)-3-(trifluoromethyl)-3-hexenyl]-)

• Product name: Benzene, [(3E)-3-(trifluoromethyl)-3-hexenyl]-
• CAS No: 821799-42-2
• MF: C₁₃H₁₅F₃
• MW: 228.2534
• CID: 696304
• PubChem ID: 71419713

Benzene, [(3E)-3-(trifluoromethyl)-3-hexenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(3E)-3-(trifluoromethyl)-3-hexenyl]-
• 3-(trifluoromethyl)hex-3-enylbenzene
• [3-(TRIFLUOROMETHYL)HEX-3-EN-1-YL]BENZENE
• 821799-42-2
• DTXSID20838943

• Inchi： InChI=1S/C13H15F3/c1-2-6-12(13(14,15)16)10-9-11-7-4-3-5-8-11/h3-8H,2,9-10H2,1H3
• InChI Key： CIAHXJQRDNOZAE-UHFFFAOYSA-N
• SMILES： CCC=C(CCC1=CC=CC=C1)C(F)(F)F

Computed Properties

• Exact Mass: 228.11258496g/mol
• Monoisotopic Mass: 228.11258496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų